Cas no 112110-44-8 (6-bromo-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran)

• Product Name: 6-bromo-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran
• CAS No: 112110-44-8
• Molecular Formula: C₁₁H₁₃SBr
• Molecular Weight: 257.18992
• MDL: MFCD15144704
• CID: 819953
• PubChem ID: 9816554

6-bromo-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran Properties

Names and Identifiers

• 6-Bromo-4,4-dimethylthiochroman
• 4,4-dimethyl-6-bromothiochroman
• 4,4-dimethyl-6-bromothiochromane
• 6-bromo-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran
• 6-bromo-4,4-dimethyl-3,4-dihydro-2H-thiochromene
• 6-bromo-4,4-dimethyl-3,4-dihydrobenzothiopyran
• 6-bromo-4,4-dimethyl-thiochroman
• ACMC-20aedg
• AG-A-89263
• AK104168
• ANW-69554
• CTK0D2644
• KB-199202
• SureCN669367
• 6-Bromo-3,4-dihydro-4,4-dimethyl-2H-1-benzothiopyran
• DB-060168
• 6-Bromo-4,4-dimethylthiochromane
• CS-16729
• CS-0102818
• DTXSID80431237
• ZB1808
• F21004
• 112110-44-8
• 6-bromo-4,4-dimethyl-2,3-dihydrothiochromene
• EN300-109431
• A1-10185
• AKOS016006409
• SCHEMBL669367
• 6-BROMO-4,4-DIMETHYL-2,3-DIHYDRO-1-BENZOTHIOPYRAN

• MDL： MFCD15144704
• InChIKey： FLNJCJQFSGXLIR-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H13BrS/c1-11(2)5-6-13-10-4-3-8(12)7-9(10)11/h3-4,7H,5-6H2,1-2H3
• SMILES： CC1(C)CCSC2=C1C=C(Br)C=C2

Computed Properties

• Exact Mass: 255.99219
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 255.99213g/mol
• Heavy Atom Count: 13
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• LogP: 4.22250
• PSA: 0
• Refractive Index: 1.583
• Boiling Point: 307.481°C at 760 mmHg
• Flash Point: 139.76°C
• Density: 1.351

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes